Cas no 80697-93-4 ((S)-4-(1-Isopropyl)-3-(1-oxobutyl)-2-oxazolidinone)

• Product Name: (S)-4-(1-Isopropyl)-3-(1-oxobutyl)-2-oxazolidinone
• CAS No: 80697-93-4
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 707781
• PubChem ID: 10330387
• Update Time: 2025-10-12

(S)-4-(1-Isopropyl)-3-(1-oxobutyl)-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,4-(1-methylethyl)-3-(1-oxobutyl)-, (4S)-
• (S)-
• (4S)-3-butanoyl-4-propan-2-yl-1,3-oxazolidin-2-one
• (S)-4-(1-ISOPROPYL)-3-(1-OXOBUTYL)-2-OXAZOLIDINONE
• (4S)-3-butanoyl-4-(1-methylethyl)-2-oxazolidinone
• (4S)-3-butyroyl-4-isopropyl-2-oxazolidine
• (S)-4-(1-Methylethyl)-3-(1-oxobutyl)-2-oxazolidinone
• 2-Oxazolidinone,4-(1-methylethyl)-3-(1-oxobutyl)-,(S)
• 3-(1-oxobutyl)-4-(S)-(1-methylethyl)-2-oxazolidinone
• 80697-93-4
• SCHEMBL8500848
• (S)-3-Butyryl-4-isopropyloxazolidin-2-one
• DTXSID20438189
• AKOS030240861
• (4S)-3-Butanoyl-4-(propan-2-yl)-1,3-oxazolidin-2-one
• ROUBSHUEYGPLRH-MRVPVSSYSA-N
• (S)-4-(1-Isopropyl)-3-(1-oxobutyl)-2-oxazolidinone

• Inchi： 1S/C10H17NO3/c1-4-5-9(12)11-8(7(2)3)6-14-10(11)13/h7-8H,4-6H2,1-3H3/t8-/m1/s1
• InChI Key： ROUBSHUEYGPLRH-MRVPVSSYSA-N
• SMILES： O1C(N(C(CCC)=O)[C@H](C1)C(C)C)=O

Computed Properties

• Exact Mass: 199.12100
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 1.72780

Additional information on (S)-4-(1-Isopropyl)-3-(1-oxobutyl)-2-oxazolidinone

Latest Research Brief on (S)-4-(1-Isopropyl)-3-(1-oxobutyl)-2-oxazolidinone (CAS: 80697-93-4) in Chemical Biology and Pharmaceutical Applications

The compound (S)-4-(1-Isopropyl)-3-(1-oxobutyl)-2-oxazolidinone (CAS: 80697-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in asymmetric synthesis and drug development. This oxazolidinone derivative serves as a crucial chiral auxiliary, enabling the stereoselective construction of complex molecules with high enantiomeric purity. Recent studies have explored its utility in the synthesis of bioactive compounds, including antiviral agents and enzyme inhibitors, highlighting its potential as a key intermediate in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (S)-4-(1-Isopropyl)-3-(1-oxobutyl)-2-oxazolidinone in the asymmetric synthesis of protease inhibitors targeting SARS-CoV-2. The research team utilized this compound to introduce chiral centers with >99% enantiomeric excess, significantly enhancing the inhibitory activity of the final drug candidates. The study also revealed that the steric bulk of the isopropyl group plays a critical role in controlling the facial selectivity of nucleophilic additions, a finding that could inform future synthetic strategies.

In parallel developments, researchers have investigated the metabolic stability and pharmacokinetic properties of derivatives containing the 80697-93-4 scaffold. A recent preclinical study showed that modifications to the oxobutyl moiety can dramatically improve oral bioavailability while maintaining the desired pharmacological activity. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that (S)-4-(1-Isopropyl)-3-(1-oxobutyl)-2-oxazolidinone derivatives may serve as promising leads for the development of orally administered therapeutics.

The compound's mechanism of action has been further elucidated through crystallographic studies. X-ray diffraction analysis of enzyme-inhibitor complexes revealed that the oxazolidinone ring participates in key hydrogen bonding interactions with active site residues, while the isopropyl group contributes to hydrophobic stabilization. This structural insight, reported in Nature Chemical Biology, provides a rational basis for the design of next-generation inhibitors with enhanced binding affinity and selectivity.

From an industrial perspective, recent process chemistry advancements have addressed previous challenges in the large-scale production of (S)-4-(1-Isopropyl)-3-(1-oxobutyl)-2-oxazolidinone. A 2024 patent application describes an improved catalytic asymmetric synthesis route that achieves 92% yield with excellent stereocontrol, representing a significant cost reduction compared to traditional methods. This technological breakthrough could facilitate broader adoption of the compound in pharmaceutical manufacturing.

Looking forward, researchers are exploring the application of 80697-93-4 derivatives in targeted protein degradation strategies. Preliminary results indicate that these compounds can be effectively incorporated into proteolysis-targeting chimeras (PROTACs), opening new avenues for the treatment of previously undruggable targets. As the field continues to evolve, (S)-4-(1-Isopropyl)-3-(1-oxobutyl)-2-oxazolidinone remains at the forefront of innovative drug discovery approaches, combining synthetic utility with biological relevance.